Cas no 1595077-97-6 (2-Bromo-4-methylphenylboronic acid pinacol ester)

• Product Name: 2-Bromo-4-methylphenylboronic acid pinacol ester
• CAS No: 1595077-97-6
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• MDL: MFCD29094630
• CID: 5079294
• Update Time: 2026-03-01

2-Bromo-4-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylphenylboronic acid pinacol ester
• 2-(2-Bromo-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD29094630
• Inchi： 1S/C13H18BBrO2/c1-9-6-7-10(11(15)8-9)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： QIHYZSUGVNICJT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 18.5

Additional information on 2-Bromo-4-methylphenylboronic acid pinacol ester

Introduction to 2-Bromo-4-methylphenylboronic acid pinacol ester (CAS No. 1595077-97-6) and Its Applications in Modern Chemical Biology

2-Bromo-4-methylphenylboronic acid pinacol ester, with the chemical identifier CAS No. 1595077-97-6, is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. Its unique structural features, including a bromo substituent and a boronic acid ester moiety, make it a valuable tool for medicinal chemists and biologists seeking to explore novel molecular interactions.

The bromine atom in the phenyl ring of 2-Bromo-4-methylphenylboronic acid pinacol ester provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules. This reactivity is particularly useful in the synthesis of small-molecule inhibitors and probes that target specific biological pathways. Additionally, the pinacol ester group on the boronic acid moiety enhances stability under various reaction conditions, making it an ideal candidate for applications in both laboratory-scale synthesis and industrial processes.

In recent years, there has been growing interest in the use of organoboron compounds like 2-Bromo-4-methylphenylboronic acid pinacol ester in drug discovery and development. Boron-containing heterocycles have shown promise as pharmacophores due to their ability to interact with biological targets in unique ways. For instance, boron-containing drugs have been successfully utilized in the treatment of certain types of cancer, where they exhibit potent inhibitory effects on key enzymes involved in tumor growth and progression. The bromine substituent in this compound allows for further derivatization, enabling researchers to fine-tune its pharmacological properties for specific therapeutic applications.

One of the most notable applications of 2-Bromo-4-methylphenylboronic acid pinacol ester is in the field of antibody-drug conjugates (ADCs). ADCs are a class of targeted cancer therapies that combine monoclonal antibodies with cytotoxic payloads to deliver drugs directly to cancer cells while minimizing side effects on healthy tissues. The boronic acid esters found in this compound can be used to link cytotoxic agents to antibodies through reversible linkers, ensuring controlled release of the drug payload at the site of action. This approach has led to the development of several FDA-approved ADCs that have demonstrated high efficacy in treating various malignancies.

Another emerging area where 2-Bromo-4-methylphenylboronic acid pinacol ester is making an impact is in the development of fluorescent probes for cellular imaging. Boron-containing probes offer several advantages over traditional fluorescent dyes, including improved photostability and higher quantum yields. These properties make them ideal for long-term imaging studies and high-resolution microscopy techniques. Researchers have leveraged the reactivity of the bromine atom and the boronic acid ester group to develop probes that can selectively label specific biomolecules or cellular structures, providing valuable insights into biological processes at the molecular level.

The synthesis of 2-Bromo-4-methylphenylboronic acid pinacol ester typically involves multi-step organic transformations that highlight its structural complexity and synthetic versatility. The presence of both bromine and boronic acid functionalities allows for sequential functionalization, enabling chemists to construct diverse molecular architectures with precision. Recent advances in synthetic methodologies have further streamlined the preparation of this compound, making it more accessible for use in academic and industrial research settings.

In conclusion, 2-Bromo-4-methylphenylboronic acid pinacol ester (CAS No. 1595077-97-6) is a multifunctional organoboron compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features facilitate its use as an intermediate in cross-coupling reactions, drug development, antibody-drug conjugates, and cellular imaging probes. As research continues to uncover new therapeutic targets and diagnostic tools, compounds like 2-Bromo-4-methylphenylboronic acid pinacol ester will undoubtedly play a crucial role in advancing our understanding of biological systems and developing innovative treatments for human diseases.